Cas no 1161732-36-0 (N-methyl-N-(2-phenylethyl)prop-2-enamide)

• Product Name: N-methyl-N-(2-phenylethyl)prop-2-enamide
• CAS No: 1161732-36-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD12770548
• CID: 5157277
• PubChem ID: 60948933
• Update Time: 2025-06-11

N-methyl-N-(2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-methyl-N-(2-phenylethyl)-
• N-methyl-N-(2-phenylethyl)prop-2-enamide

• MDL： MFCD12770548
• Inchi： 1S/C12H15NO/c1-3-12(14)13(2)10-9-11-7-5-4-6-8-11/h3-8H,1,9-10H2,2H3
• InChI Key： BIODXFYZGTXTDZ-UHFFFAOYSA-N
• SMILES： C(N(C)CCC1=CC=CC=C1)(=O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-methyl-N-(2-phenylethyl)prop-2-enamide

N-methyl-N-(2-phenylethyl)prop-2-enamide (CAS No. 1161732-36-0): A Comprehensive Overview

N-methyl-N-(2-phenylethyl)prop-2-enamide (CAS No. 1161732-36-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-methyl-N-(2-phenylethyl)acrylamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

N-methyl-N-(2-phenylethyl)prop-2-enamide is a derivative of acrylamide, featuring a substituted phenyl group and a methyl group attached to the nitrogen atom. The molecular formula of this compound is C₁₀H₁₃NO, with a molecular weight of approximately 167.21 g/mol. The presence of the double bond in the acrylamide moiety imparts unique reactivity and physical properties to the molecule, making it an interesting target for various chemical and biological studies.

The compound is typically synthesized through a series of well-established organic reactions, including nucleophilic addition and condensation reactions. One common synthetic route involves the reaction of acryloyl chloride with N-methylaniline in the presence of a suitable base, followed by further functionalization to introduce the phenyl group. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

Biological Activities and Applications

N-methyl-N-(2-phenylethyl)prop-2-enamide has been studied for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent research has highlighted its ability to modulate various biological pathways and receptors, making it a promising candidate for therapeutic applications.

One area of significant interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that N-methyl-N-(2-phenylethyl)prop-2-enamide can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling processes. This property makes it a potential lead compound for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, N-methyl-N-(2-phenylethyl)prop-2-enamide has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can reduce inflammation by downregulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Recent Research Advancements

The scientific community continues to explore new avenues for understanding and utilizing N-methyl-N-(2-phenylethyl)prop-2-enamide. Recent studies have focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models.

A notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several analogs of N-methyl-N-(2-phenylethyl)prop-2-enamide. The researchers found that certain structural modifications, such as the introduction of additional functional groups or changes in the substituents on the phenyl ring, could significantly enhance the compound's potency and selectivity. These findings provide valuable insights for further drug development efforts.

Another recent advancement involves the use of computational methods to predict the binding modes and interactions of N-methyl-N-(2-phenylethyl)prop-2-enamide with target proteins. Molecular docking studies have revealed specific binding sites on key enzymes where this compound can exert its inhibitory effects. This information can guide rational drug design strategies to improve the therapeutic profile of this compound.

Conclusion

In conclusion, N-methyl-N-(2-phenylethyl)prop-2-enamide (CAS No. 1161732-36-0) is a versatile compound with promising biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its ability to modulate important biological pathways, makes it an attractive target for further investigation. Ongoing research efforts are likely to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments for various diseases.